4-tert-butylphenyl N,N-diphenylcarbamate

• Molecular Formula: C23H23NO2
• Molecular Weight: 345.4 g/mol
• IUPAC Name: (4-tert-butylphenyl) N,N-diphenylcarbamate
• InChI: InChI=1S/C23H23NO2/c1-23(2,3)18-14-16-21(17-15-18)26-22(25)24(19-10-6-4-7-11-19)20-12-8-5-9-13-20/h4-17H,1-3H3
• InChI Key: XSUPOBQIDSFNOO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OC(=O)N(C2=CC=CC=C2)C3=CC=CC=C3

Description

4-tert-Butylphenyl N,N-diphenylcarbamate is a carbamate derivative characterized by a central carbamate group (-O-C(=O)-N<) substituted with two phenyl groups and a 4-tert-butylphenyl moiety. Carbamates are widely studied for their biological activities, particularly as enzyme inhibitors. The tert-butyl group is a bulky, electron-donating substituent that enhances hydrophobicity and steric hindrance, which may influence solubility, stability, and molecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-tert-butylphenyl N,N-diphenylcarbamate typically involves the reaction of 4-tert-butylphenol with diphenyl carbonate in the presence of a catalyst. The reaction is carried out under mild conditions, often using organic acids such as benzoic acid and tertiary amines as co-catalysts. The process can be performed in a toluene solution, yielding high purity products .

Industrial Production Methods: In industrial settings, the production of 4-tert-butylphenyl N,N-diphenylcarbamate follows similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions ensures high yield and purity. The process involves careful control of temperature, pressure, and reaction time to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions: 4-tert-Butylphenyl N,N-diphenylcarbamate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the carbamate group to amines.

Substitution: Electrophilic aromatic substitution reactions can occur on the phenyl rings.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens and nitrating agents are employed under acidic or basic conditions.

Major Products:

Oxidation: Quinones and related compounds.

Reduction: Amines and alcohols.

Substitution: Halogenated or nitrated derivatives of the original compound.

Scientific Research Applications

4-tert-Butylphenyl N,N-diphenylcarbamate has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anti-cancer activities.

Industry: Utilized in the production of polymers, resins, and coatings due to its stability and reactivity

Mechanism of Action

The mechanism of action of 4-tert-butylphenyl N,N-diphenylcarbamate involves its interaction with specific molecular targets. The compound can inhibit enzymes by binding to their active sites, thereby blocking substrate access. This inhibition can affect various biochemical pathways, leading to its observed biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Substituent Effects on Key Properties

Substituent	Electronic Nature	Hydrophobicity (logP)*	Association Constant (Kf)	Example Compound
4-tert-Butylphenyl	Electron-donating	High	~10²	4-tert-Butylphenyl N,N-diphenylcarbamate
4-Trifluoromethylphenyl	Electron-withdrawing	Moderate	N/A	tert-Butyl N-[4-(trifluoromethyl)phenyl]carbamate
Adamantyl	Neutral/Bulky	Very High	~2 × 10²	Diphenyl(4-adamantylphenyl)phosphine

*Estimated based on substituent contributions.